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Compound of Interest

Compound Name: Cy3-PEG3-Azide

Cat. No.: B12370464 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Cy3-PEG3-Azide, a

fluorescent probe commonly used in bioorthogonal chemistry, specifically in copper-catalyzed

or strain-promoted alkyne-azide cycloaddition (Click Chemistry) reactions. Due to its composite

nature—comprising a cyanine dye, a polyethylene glycol (PEG) linker, and a reactive azide

group—a thorough understanding of its potential hazards is critical for safe laboratory practice.

Compound Overview
Cy3-PEG3-Azide is a molecule designed for fluorescently labeling biomolecules. It consists of

three key components:

Cy3 (Cyanine 3): A bright, orange-fluorescent dye used for detection.[1][2]

PEG3 (Polyethylene Glycol): A short, hydrophilic three-unit PEG linker that enhances

solubility in aqueous media.[3]

Azide (-N₃): A highly energetic functional group that allows for covalent attachment to alkyne-

modified molecules.

The azide group is the primary driver of the compound's hazardous properties and dictates the

majority of the required safety precautions.
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Hazard Identification and Risk Assessment
The overall risk profile of Cy3-PEG3-Azide is a composite of the hazards associated with each

of its components.

Azide Group (Primary Hazard): Organic azides are energetic molecules that can be toxic and

potentially explosive.[4][5]

Explosivity: While high molecular weight organic azides are generally less hazardous than

small ones, they can decompose violently with the input of energy from heat, light, shock,

or friction. Contact with heavy metals (e.g., lead, copper, brass, silver) can form highly

shock-sensitive and explosive metal azides. This is particularly relevant for lab equipment

with metal parts (spatulas, plumbing).

Toxicity: The azide ion has a toxicity profile similar to cyanide. It is highly toxic if ingested

or absorbed through the skin and can inhibit oxygen transport in the blood.

Reactivity: Azides react with acids to form hydrazoic acid (HN₃), a highly toxic, volatile,

and explosive compound. They can also react violently with halogenated solvents (e.g.,

dichloromethane, chloroform) to form extremely unstable di- and tri-azidomethane.

Cy3 Dye: The cyanine dye component is classified as a skin, eye, and respiratory irritant.

PEG Linker: Polyethylene glycol itself has a very low toxicity profile and is generally

considered safe. The primary concern with PEG compounds is the potential for

contamination with carcinogenic manufacturing byproducts like ethylene oxide and 1,4-

dioxane, though this is a lower risk in highly purified reagents.

Quantitative Data Summary
The following table summarizes key quantitative data for Cy3-Azide compounds. Note that

specific toxicological data (e.g., LD₅₀) for Cy3-PEG3-Azide is not readily available; therefore,

data for related compounds and hazard classifications are provided for risk assessment.
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Parameter Value / Classification Source(s)

Chemical Identity

Synonyms Cyanine3-PEG3-Azide N/A

Typical Molecular Weight ~575.2 g/mol (for Cy3 Azide)

Spectroscopic Properties

Excitation Maximum (λex) ~555 nm

Emission Maximum (λem) ~570 nm

Molar Extinction Coefficient ~150,000 cm⁻¹M⁻¹

Hazard Classification (Typical

for Azide-Containing Dyes)

GHS Pictograms Warning

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation). For a

similar Cy5-PEG-Azide: H302

(Harmful if swallowed), H410

(Very toxic to aquatic life with

long lasting effects).

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

Storage & Handling

Storage Temperature
-20°C, protect from light,

desiccate.

Solubility Soluble in DMF, DMSO.

Diagrams
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Diagram 1: Logical Relationship of Chemical Hazards
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Diagram 2: Experimental Workflow for Cy3-PEG3-Azide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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